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Compound of Interest

Compound Name:
2-Chloroaniline hydrochloride-

13C6

Cat. No.: B15553756 Get Quote

Essential Safety and Handling Guide for 2-
Chloroaniline hydrochloride-13C6
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloroaniline hydrochloride-
13C6. The following protocols are designed to ensure a safe laboratory environment by

minimizing exposure risk and outlining clear, procedural steps for its use.

Hazard Identification: 2-Chloroaniline hydrochloride-13C6 is a stable isotope-labeled form of

2-Chloroaniline hydrochloride. While the isotopic label does not significantly alter its chemical

properties, it should be handled with the same precautions as the unlabeled compound. It is

classified as acutely toxic if swallowed, in contact with skin, or if inhaled, causes serious eye

irritation, and may cause damage to organs through prolonged or repeated exposure.[1][2] This

substance is also very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory to prevent exposure. Standard

laboratory attire, including long pants and closed-toe shoes, is required at all times.
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Protection Type Specification
Rationale and Best
Practices

Hand Protection

Double-gloving: Nitrile inner

glove with a butyl rubber or

Silver Shield®/4H® outer

glove.

Provides protection against

splashes and brief contact. For

prolonged contact, butyl rubber

gloves with a thickness of 0.7

mm are recommended,

offering a breakthrough time of

over 480 minutes.[3] Always

check for leaks and tears

before use.

Eye/Face Protection
Safety goggles with side

shields or a face shield.

Protects against splashes and

airborne particles.[4] Ensure

compliance with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

Skin and Body Protection Flame-resistant lab coat.

A lab coat must be worn when

handling this chemical.[6]

Ensure cuffs are tucked into

the outer gloves.[6]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates.

Required when vapors or

aerosols are generated, or if

working outside of a certified

chemical fume hood.[6][7]

Occupational Exposure Limits
Organization Limit

Various Countries (Bulgaria, Belgium, Egypt,

Korea, New Zealand, South Africa, India, USA,

Poland)

TWA: 0.5-19 mg/m³ (8 hours)[8]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.
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Experimental Protocols
Standard Operating Procedure for Handling
All work with 2-Chloroaniline hydrochloride-13C6 should be conducted within a certified

chemical fume hood to minimize inhalation risk.[6]

Preparation:

Ensure all necessary PPE is worn correctly.

Verify that an emergency eyewash station and safety shower are accessible and

operational.[6]

Prepare your workspace by covering it with an absorbent, disposable liner.

Handling:

Handle and open the container with care.[4]

To weigh the solid, tare a sealed container, add the compound inside the fume hood, seal

the container, and then weigh it outside the hood to prevent dust dispersal.[6]

When dissolving, slowly add the solvent to the solid compound within the fume hood.[6]

Set up any reactions behind a blast shield within the fume hood.[6]

Post-Handling:

Thoroughly clean the work area with an appropriate solvent, followed by soap and water.

[6]

Wipe down the exterior of all containers before removing them from the fume hood.

Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink, or

smoke in the work area.[2][9]
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All waste containing 2-Chloroaniline hydrochloride-13C6 is considered hazardous and must

be disposed of according to local, regional, and national regulations.[2][5]

Solid Waste: Collect any contaminated materials (e.g., pipette tips, liners, gloves) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste in a sealed, properly labeled, and appropriate

hazardous waste container. Do not pour down the drain.[5][9]

Container Disposal: Leave the chemical in its original container. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert material such as sand, silica gel, or a universal

binder.[4][5][9]

Collect: Carefully collect the absorbed material and place it into a sealed, labeled container

for hazardous waste disposal.[4][5][9]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1][6] Seek immediate medical

attention.[1][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][9]
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Standard Operating Procedure for Handling 2-Chloroaniline hydrochloride-13C6

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Don PPE

Verify Emergency Equipment

Prepare Workspace

Weigh Compound

Dissolve Compound

Set Up Reaction

Clean Work Area

Wipe Down Containers

Wash Hands

Collect Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling 2-Chloroaniline hydrochloride-13C6.
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Chemical Spill Response Protocol

Initial Response

Containment

Cleanup & Decontamination

Disposal

Evacuate Area

Alert Personnel

Ventilate Area

Absorb Spill

Collect Waste

Decontaminate Area

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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